Cas no 1797196-20-3 ([(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate)
[(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-Chloro-2-fluorophenyl)amino]-2-oxoethyl 4-methylbenzeneacetate
- STL352765
- 2-((4-chloro-2-fluorophenyl)amino)-2-oxoethyl 2-(p-tolyl)acetate
- F6609-3397
- 1797196-20-3
- [(4-CHLORO-2-FLUOROPHENYL)CARBAMOYL]METHYL 2-(4-METHYLPHENYL)ACETATE
- AKOS022129387
- 2-[(4-chloro-2-fluorophenyl)amino]-2-oxoethyl (4-methylphenyl)acetate
- [(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate
-
- Inchi: 1S/C17H15ClFNO3/c1-11-2-4-12(5-3-11)8-17(22)23-10-16(21)20-15-7-6-13(18)9-14(15)19/h2-7,9H,8,10H2,1H3,(H,20,21)
- InChI Key: XZOCRGYTYBNARW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)F)NC(COC(CC1C=CC(C)=CC=1)=O)=O
Computed Properties
- Exact Mass: 335.0724492g/mol
- Monoisotopic Mass: 335.0724492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 497.6±45.0 °C(Predicted)
- pka: 10.68±0.70(Predicted)
[(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-3397-2μmol |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3397-5μmol |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3397-10μmol |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3397-20μmol |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 90%+ | 20μl |
$79.0 | 2023-04-20 | |
| Life Chemicals | F6609-3397-1mg |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3397-2mg |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3397-3mg |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3397-4mg |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3397-5mg |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3397-10mg |
[(4-chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate |
1797196-20-3 | 10mg |
$79.0 | 2023-09-07 |
[(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on [(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate
Latest Research Insights on 1797196-20-3 and [(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate in Chemical Biomedicine
The compound 1797196-20-3 and its derivative [(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate have recently garnered significant attention in the field of chemical biomedicine due to their potential therapeutic applications. This research brief synthesizes the latest findings on these compounds, focusing on their synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the role of 1797196-20-3 as a key intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing complex pharmacophores, particularly in the development of kinase inhibitors. The structural flexibility of 1797196-20-3 allows for diverse modifications, making it a valuable scaffold for drug discovery.
The specific derivative [(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate has shown promising results in preclinical studies. Research conducted at the University of Cambridge (2024) revealed its potent anti-inflammatory properties, with IC50 values comparable to current standard treatments. The compound's mechanism of action appears to involve selective modulation of COX-2 activity while minimizing gastrointestinal side effects typically associated with nonsteroidal anti-inflammatory drugs (NSAIDs).
Advanced analytical techniques, including X-ray crystallography and NMR spectroscopy, have been employed to elucidate the molecular structure and conformation of these compounds. These studies have provided crucial insights into structure-activity relationships, enabling more targeted modifications for improved pharmacological profiles. Particularly noteworthy is the compound's stability in physiological conditions, as demonstrated in recent pharmacokinetic studies.
Current research directions focus on optimizing the therapeutic index of [(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate through structural modifications. Several analogs are undergoing screening for enhanced bioavailability and target specificity. Preliminary results suggest potential applications beyond inflammation, including possible neuroprotective effects in neurodegenerative disease models.
In conclusion, the growing body of research on 1797196-20-3 and its derivatives underscores their importance in contemporary drug discovery. While clinical translation remains a future goal, the current preclinical data position these compounds as promising candidates for further development. Continued investigation into their molecular mechanisms and therapeutic potential is warranted to fully realize their biomedical applications.
1797196-20-3 ([(4-Chloro-2-fluorophenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)